1-(2-Chloroethyl)-3-(4-cyclopropylpyridin-3-yl)urea

• Molecular Formula: C11H14ClN3O
• Molecular Weight: 239.70 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-(4-cyclopropylpyridin-3-yl)urea
• InChI: InChI=1S/C11H14ClN3O/c12-4-6-14-11(16)15-10-7-13-5-3-9(10)8-1-2-8/h3,5,7-8H,1-2,4,6H2,(H2,14,15,16)
• InChI Key: PWMTXKGNIBZDLG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=NC=C2)NC(=O)NCCCl

Description

1-(2-Chloroethyl)-3-(4-cyclopropylpyridin-3-yl)urea is a useful research compound. Its molecular formula is C11H14ClN3O and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Chloro-2-isocyanatoethane (472 mg, 4.477 mmol) was added drop wise to a stirred mixture of 4-cyclopropylpyridin-3-amine (I-1b: 400 mg, 2.78 mmol) in toluene (10 mL) at 0° C. The resulting mixture was stirred at room temperature for 2 hours. The reaction was monitored by TLC (10% methanol in CHCl3). The crude product was concentrated and purified by column chromatography on silica gel (2% methanol in CHCl3) afforded 200 mg of the product (28% yield).